Cas no 331-39-5 (Caffeic acid)

Caffeic acid is a natural phenolic compound that exhibits antioxidant properties, scavenging free radicals and mitigating oxidative stress. It also demonstrates antimicrobial and anti-inflammatory activities, making it useful for various applications in food preservation, pharmaceuticals, and cosmetics where stability and shelf-life enhancement are critical.

Caffeic acid structure

Product name:Caffeic acid

CAS No:331-39-5

MF:C₉H₈O₄

MW:180.1574

MDL:MFCD00004392

CID:36899

PubChem ID:689043

Caffeic acid Chemical and Physical Properties

Names and Identifiers

- 3-(3,4-Dihydroxyphenyl)acrylic acid
- 3-(3,4-DIHYDROXYPHENYL)-2-PROPENOIC ACID
- AKOS B004050
- CAFFEIC ACID
- RARECHEM BK HC T335
- TIMTEC-BB SBB006475
- (2E)-3-(3,4-Dihydroxyphenyl)-2-propenoic acid
- 2-Propenoic acid, 3-(3,4-dihydroxyphenyl)-
- 3-(3,4-dihydroxyphenyl)-2-propenoicaci
- 3-(3,4-Dihydroxyphenyl)propenoic acid
- 3,4-dihydroxybenzeneacrylicacid
- 3,4-dihydroxy-cinnamicaci
- 3,4-dihydroxycinnamicacid,predominantlytransisomer
- 4-(2’-carboxyvinyl)-1,2-dihydroxybenzene
- 4-(2-Carboxyethenyl)-1,2-dihydroxybenzene
- 4-(2'-Carboxyvinyl)-1,2-dihydroxybenzene
- 3,4-Dihydroxycinnamic acid
- CAFFEIC ACID(P) (AHP Verified)
- CAFFEIC ACID(P) (AHP Verified) PrintBack
- Caffeic acid
- 3,4-dihydroxyben
- Caffeic
- CaffeicAcidPure
- CAFFIC ACID
- (E)-3,4-Dihydroxycinnamic Acid
- [ "" ]
- 咖啡酸
- 3,4-Dihydroxybenzeneacrylic acid
- Caffeic acid(3,4-dihydroxycinnamicacid)
- cis-caffeic acid
- (E)-3-(3,4-dihydroxyphenyl)prop-2-enoic acid
- 3,4-Dihydroxycinnamic Acid (Caffeic Acid)
- EU-0100208
- BIDD:ER0456
- SPECTRUM1503987
- NCGC00022654-07
- cid_689043
- SDCCGSBI-0050196.P004
- HY-121231
- Cinnamic acid,4-dihydroxy-
- XC164210
- SR-01000000203-13
- NCGC00017364-07
- DB-321780
- Caffeic acid pure
- 2-Propenoic acid,4-dihydroxyphenyl)-
- BRD-K09900591-001-25-9
- Caffeic acid, United States Pharmacopeia (USP) Reference Standard
- trans-3,4-Dihydroxycinnamic Acid
- CAFFEIC ACID natural
- NCGC00022654-04
- 71693-97-5
- F3096-1708
- NCGC00017364-08
- HY-N0172
- s2277
- InChI=1/C9H8O4/c10-7-3-1-6(5-8(7)11)2-4-9(12)13/h1-5,10-11H,(H,12,13)/b4-2
- Caffeic Acid1507
- HMS2235G09
- SMR000058214
- C01197
- NSC-623438
- NSC 57197
- NCGC00260893-01
- C 0625
- CAFFEIC ACID [IARC]
- BRD-K09900591-001-06-9
- 8B3E4DA7-F3B0-4972-A315-2E387071737F
- NCGC00017364-09
- NCGC00263641-01
- SR-01000000203-6
- HMS3649O17
- Z240113804
- NCGC00022654-03
- (2E)-3-(3,4-dihydroxyphenyl)acrylic acid
- CAS-331-39-5
- SMR004703501
- DB01880
- AKOS000144463
- STK397812
- NCGC00017364-05
- SR-01000000203-7
- Caffeic acid 1000 microg/mL in Acetone
- NCGC00017364-13
- MLS001076493
- Tox21_200648
- 4-(2'Carboxyvinyl)-1,2-dihydroxybenzene
- CAFFEIC ACID (CONSTITUENT OF BLACK COHOSH) [DSC]
- AB00490047
- 2-Propenoic acid,3-(3,4-dihydroxyphenyl)-, (2E)-
- (E)-3-(3,4-dihydroxyphenyl)acrylic acid
- DTXSID5020231
- Caffeic acid, trans-
- CS-0081280
- AC-8006
- SW197202-3
- CAFFEIC ACID [WHO-DD]
- CCG-38895
- AI3-63211
- 3,4-Dihydroxybenzeneacrylate
- NSC-57197
- BBL012113
- (2E)-3-(3,4-dihydroxyphenyl)prop-2-enoic acid
- Caffeicacid
- NCGC00017364-06
- BP-30112
- trans-Caffeic acid, certified reference material, TraceCERT(R)
- DTXSID901316055
- NCGC00022654-08
- U2S3A33KVM
- 3-(3,4-dihydroxyphenyl)prop-2-enoic acid
- CHEBI:36281
- C01481
- Caffeic acid, purum, >=95.0% (HPLC)
- 2',3-DIHYDROXY-4,4',6'-TRIMETHOXYCHALCONE_met021
- (E)-3-(3,4-dihydroxyphenyl)prop-2-enoicacid
- BRD-K09900591-001-26-7
- Q414116
- CHEBI:16433
- BDBM4375
- 331-39-5
- CAFFEIC ACID (IARC)
- Caffeic acid, >=98.0% (HPLC)
- NCGC00017364-04
- NS00010313
- 501-16-6
- 3,4-Dihydroxy-trans-cinnamate
- C-1500
- 2-Propenoic acid, 3-(3,4-dihydroxyphenyl)-, (2E)-
- LP00208
- 3-(3,4-Dihydroxy phenyl)-2-propenoic acid
- SR-01000000203
- BCP28271
- caffeic-acid
- NCGC00017364-12
- NCGC00022654-05
- 3,4-Dihydroxycinnamate, XVII
- Caffeic Acid - CAS 331-39-5
- UNII-U2S3A33KVM
- 331-89-5
- 2',4-DIHYDROXY-3,4',6'-TRIMETHOXYCHALCONE_met023
- trans-Caffeate
- NSC57197
- CAFFEIC ACID [HSDB]
- CCRIS 847
- NCGC00022654-06
- CAFFEIC ACID [DSC]
- 2-Propenoic acid, 3-(3,4-dihydroxyphenyl)-, (E)-
- DB-318886
- NCGC00017364-22
- (E)-3-(3,4-dihydroxyphenyl)acrylicacid
- Tox21_500208
- MLS000069738
- MLS006011849
- HMS3260J17
- 2-Propenoic acid, 3-(3,4-dihdroxyphenyl)-
- 3,4-dihydroxycinnamate
- 3,4-Dihydroxycinnamic acid, predominantly trans
- caffeic acid, (E)-isomer
- NCGC00258202-01
- NCGC00017364-11
- Opera_ID_1700
- Caffeate
- GTPL5155
- CAFFEIC ACID (CONSTITUENT OF BLACK COHOSH)
- Cinnamic acid, 3,4-dihydroxy-
- trans-caffeic acid
- CHEMBL145
- Caffeic Acid,(S)
- SR-01000000203-2
- CS-8205
- Caffeic acid, matrix substance for MALDI-MS, >=99.0% (HPLC)
- NCGC00022654-09
- SDCCGMLS-0002982.P003
- MLS002207132
- Caffeic acid - Natural
- Caffeic acid, matrix substance for MALDI-MS, >=99.0% (HPLC), powder, light beige
- DTXCID10231
- SCHEMBL23358
- AS-10895
- EINECS 206-361-2
- NSC623438
- SR-01000000203-8
- MFCD00004392
- CAFFEIC ACID [MI]
- MLS002222302
- NCGC00017364-10
- Caffeic acid, 1
- EN300-1067793
- Trans 3,4-Dihydroxycinnamic acid
- HSDB 7088
- Caffeic acid
- MDL： MFCD00004392
- Inchi： 1S/C9H8O4/c10-7-3-1-6(5-8(7)11)2-4-9(12)13/h1-5,10-11H,(H,12,13)
- InChI Key： QAIPRVGONGVQAS-DUXPYHPUSA-N
- SMILES： O=C(O)/C=C/C1=CC=C(O)C(O)=C1
- BRN： 1954563

Computed Properties

Exact Mass: 180.042259g/mol
Surface Charge: 0
XLogP3: 1.2
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 4
Rotatable Bond Count: 2
Monoisotopic Mass: 180.042259g/mol
Monoisotopic Mass: 180.042259g/mol
Topological Polar Surface Area: 77.8Å²
Heavy Atom Count: 13
Complexity: 212
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
Surface Charge: 0
Tautomer Count: 16
Molecular Weight: 180.16

Experimental Properties

Temperature: When heated to decomposition it emits acrid smoke and fumes.
Dissociation Constants: pKa = 4.62 at 25 °C
Color/Form: Yellow crystals
Density: 1.2933 (rough estimate)
Melting Point: 211-213 °C (dec.) (lit.)
Boiling Point: 416.8°C at 760 mmHg
Flash Point: 220°C
Refractive Index: 1.4500 (estimate)
Solubility: ethanol: 50 mg/mL
Water Partition Coefficient: 溶于热水
Stability/Shelf Life: Stable. Combustible. Incompatible with strong oxidizing agents, strong bases.
PSA: 77.76000
LogP: 1.19560
Merck: 1635
Sensitiveness: Sensitive to humidity
Solubility: Soluble in hot water and ethanol, slightly soluble in cold water

Caffeic acid Security Information

Symbol:
Prompt：warning
Signal Word：Warning
Hazard Statement： H315,H319,H335,H351,H361
Warning Statement： P261,P281,P305+P351+P338
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Hazard Category Code： 63-36/37/38-40-68
Safety Instruction： S26-S36/37/39
RTECS：GD8950000
Hazardous Material Identification：
Storage Condition：Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month
Risk Phrases：R36/37/38; R40

Caffeic acid Customs Data

HS CODE：29182990
Customs Data：

China Customs Code:
2918290000

Overview:

2918290000 Other carboxylic acids and anhydrides containing phenolic groups but not other oxy groups\Acyl halide\Peroxides and peroxyacids and their derivatives.Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods).VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

Declaration elements:

Product Name, component content, use to

Regulatory conditions:

A.Customs clearance form for Inbound Goods
B.Customs clearance form for outbound goods

Inspection and quarantine category:

R.Sanitary supervision and inspection of imported food
S.Sanitary supervision and inspection of exported food

Summary:

HS: 2918290000 other carboxylic acids with phenol function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) VAT:17.0% MFN tariff:6.5% General tariff:30.0%

Caffeic acid Pricemore >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time
abcr	AB115969-1 kg	(E)-3,4-Dihydroxycinnamic acid, 98%; .	331-39-5	98%	1 kg	€1,571.30	2023-07-20
Enamine	EN300-1067793-0.25g	(2E)-3-(3,4-dihydroxyphenyl)prop-2-enoic acid	331-39-5	95%	0.25g	$19.0	2023-10-28
ChemScence	CS-8205-5g	Caffeic acid	331-39-5	99.16%	5g	$29.0	2022-04-27
NAN JING HUA XUE SHI JI GU FEN Co., Ltd.	C0680739451-5g	Caffeic acid	331-39-5	98%（HPLC)	5g	¥ 77.6	2024-07-19
LKT Labs	C0121-25 g	Caffeic Acid	331-39-5	≥98%	25g	$158.70	2023-07-11
Chemenu	CM252271-1000g	Caffeic Acid	331-39-5	95+%	1000g	$276	2022-06-11
Enamine	EN300-111282-25.0g	(2E)-3-(3,4-dihydroxyphenyl)prop-2-enoic acid	331-39-5	95%	25.0g	$51.0	2023-02-18
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1029823-10g	Caffeic acid	331-39-5	98%	10g	￥39	2023-04-14
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	60018-1G		331-39-5		1G	￥1492.22	2023-01-15
Key Organics Ltd	AS-10895-1MG	3,4-Dihydroxycinnamic acid, predominantly trans	331-39-5	>98%	1mg	£36.00	2025-02-09

Caffeic acid Production Method

Synthetic Circuit 1

1710533-56-4

331-39-5

492-61-5

90-18-6

Reaction Conditions

1.1 Reagents: Hydrochloric acid Solvents: Water ; 4 h, reflux

Reference

: New thiophene and flavonoid from Tagetes minuta leaves growing in Saudi Arabia

Al-Musayeib, Nawal M.; Mohamed, Gamal A.; Ibrahim, Sabrin R. M.; Ross, Samir A., Molecules, 2014, 19(3), 2819-2828